Cas no 2228503-03-3 (tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate
• CAS No: 2228503-03-3
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 6108409
• PubChem ID: 165620975
• Update Time: 2025-11-01

tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate
• 2228503-03-3
• EN300-1872372

• Inchi： 1S/C15H23N3O3/c1-15(2,3)21-14(19)18-8-7-16-10-13(18)12-6-5-11(20-4)9-17-12/h5-6,9,13,16H,7-8,10H2,1-4H3
• InChI Key： SOWJTJGPNFVKAE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(=CN=1)OC)=O

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.7Ų

Additional information on tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate (CAS No. 2228503-03-3)

The compound tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate (CAS No. 2228503-03-3) is a significant intermediate in pharmaceutical and organic synthesis. With the increasing demand for piperazine derivatives and heterocyclic compounds, this chemical has garnered attention for its versatile applications in drug discovery and development. Researchers and industry professionals frequently search for synthesis methods, applications in medicinal chemistry, and safety data related to this compound, making it a topic of high relevance in modern scientific discussions.

Structurally, tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate belongs to the class of N-Boc protected piperazines, which are widely used in the design of bioactive molecules. The presence of both piperazine and methoxypyridine moieties enhances its utility as a building block for kinase inhibitors, CNS-targeting drugs, and antiviral agents. Recent trends in AI-driven drug discovery and fragment-based drug design have further highlighted the importance of such intermediates, as they enable rapid optimization of lead compounds.

One of the key advantages of CAS No. 2228503-03-3 is its compatibility with cross-coupling reactions and microwave-assisted synthesis, which are popular techniques in modern laboratories. Users often inquire about scalable synthetic routes and green chemistry alternatives for producing this compound, reflecting the growing emphasis on sustainability in chemical manufacturing. Additionally, its stability under standard storage conditions makes it a reliable choice for long-term research projects.

In the context of drug development, tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate has been explored as a precursor for G protein-coupled receptor (GPCR) modulators and serotonin receptor ligands. These applications align with current interests in neuropharmacology and personalized medicine, where targeted therapies are gaining traction. The compound’s structure-activity relationship (SAR) data is also a frequent subject of academic studies, particularly in journals focusing on bioorganic chemistry.

From a commercial perspective, suppliers and manufacturers of CAS No. 2228503-03-3 often highlight its high purity and custom synthesis options to meet diverse research needs. The compound’s role in high-throughput screening (HTS) and combinatorial chemistry further underscores its value in accelerating drug discovery pipelines. As the pharmaceutical industry continues to evolve, intermediates like this will remain critical for developing next-generation therapeutics.

In summary, tert-butyl 2-(5-methoxypyridin-2-yl)piperazine-1-carboxylate (CAS No. 2228503-03-3) exemplifies the intersection of synthetic chemistry and pharmaceutical innovation. Its multifaceted applications, coupled with the rising demand for specialty chemicals, position it as a compound of enduring significance in both academic and industrial settings.